1-(Diaminomethylidene)-2-(2-phenylethyl)guanidine;hydron;chloride

• CAS No.: 834-28-6
• Product Name: 1-(Diaminomethylidene)-2-(2-phenylethyl)guanidine;hydron;chloride
• Molecular Formula: C₁₀H₁₅N₅ · HCl
• Molecular Weight: 241.72 g/mol
• IUPAC Name: 1-(diaminomethylidene)-2-(2-phenylethyl)guanidine;hydrochloride
• Standard InChI: InChI=1S/C10H15N5.ClH/c11-9(12)15-10(13)14-7-6-8-4-2-1-3-5-8;/h1-5H,6-7H2,(H6,11,12,13,14,15);1H
• Standard InChIKey: YSUCWSWKRIOILX-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CCN=C(N)N=C(N)N.Cl
• Canonical SMILES: [H+].C1=CC=C(C=C1)CCN=C(N)N=C(N)N.[Cl-]
• Appearance: Solid powder
• Melting Point: 347 to 352 °F (NTP, 1992)
• Physical Description: Phenformin hydrochloride appears as white solid or powder. Formerly used as an anti-diabetic drug. Toxic (causes lactic acidosis.
• Description: Phenformin Hydrochloride is the hydrochloride salt form of phenformin, an agent belonging to the biguanide class of antidiabetics with antihyperglycemic activity. It is potent to lower blood glucose concentrations in patients with non-insulin-dependent diabetes mellitus. Phenformin Hydrochloride improves insulin sensitivity and decrease insulin resistance by inhibiting complex 1 of the mitochondrial respiratory chain and inducing AMP-activated protein kinase (AMPK)-dependent signaling.
• Purity: > 98%
• Solubility: greater than or equal to 100 mg/mL at 70° F (NTP, 1992); >36.3 [ug/mL]
• Synonyms: PHENFORMIN HYDROCHLORIDE; 834-28-6; Phenformin HCl; Meltrol; Dipar; Meltrol-50
• Reference: 1: Shi L, Xie JH, Du LM, Chang YX, Wu H. Determination of phenformin; hydrochloride employing a sensitive fluorescent probe. Spectrochim Acta A Mol; Biomol Spectrosc. 2016 Jun 5;162:98-104. doi: 10.1016/j.saa.2016.03.006. Epub; 2016 Mar 9. PubMed PMID: 26994318.; ; ; 2: Deng Y, Li N, Cui M, Xiong ZL, Li FM. [Effect of phenformin hydrochloride on; pharmacokinetics of puerarin in rats]. Zhongguo Zhong Yao Za Zhi. 2012; Oct;37(19):2960-3. Chinese. PubMed PMID: 23270242.; ; ; 3: Liu Z, Jia F, Wang W, Wang C, Liu Y. Determination of phenformin hydrochloride; using molecular imprinting technology coupled with flow-injection; chemiluminescence. Luminescence. 2012 Jul-Aug;27(4):297-301. doi:; 10.1002/bio.1350. Epub 2011 Oct 12. PubMed PMID: 21990141.; ; ; 4: Pandey VP, Kannappan N, Manavalan R, Subburaj T. Sustaining pattern of; phenformin hydrochloride using various polymers and waxes. Boll Chim Farm. 2002; Sep-Oct;141(5):361-6. PubMed PMID: 12481378.; ; ; 5: Babad F. Psoriasis and phenformin hydrochloride: a report on 2 cases. J Med; Soc N J. 1974 May;71(5):412. PubMed PMID: 4524262.; ; ; 6: Wickramasinghe JA, Shaw SR. Gas chromatographic behavior of buformin; hydrochloride, phenformin hydrochloride and phenylbiguanide. The pyrolytic; formation of substituted 2,4,6-triamino-1,3,5-triazines from biguanides. J; Chromatogr. 1972 Sep 6;71(2):265-73. PubMed PMID: 5057114.; ; ; 7: Danowski TS. Diabetes mellitus and obesity: phenformin hydrochloride as a; research tool. Concluding remarks. Ann N Y Acad Sci. 1968 Mar 26;148(3):958-62.; PubMed PMID: 5241487.; ; ; 8: Stone DB, Brown JD. In vitro effects of phenformin hydrochloride: observations; using isolated fat cells. Ann N Y Acad Sci. 1968 Mar 26;148(3):623-30. PubMed; PMID: 4297861.; ; ; 9: Danowski TS. Diabetes mellitus and obesity: phenformin hydrochloride as a; research tool. Can Fam Physician. 1968 Feb;14(2):45-7. PubMed PMID: 20468186;; PubMed Central PMCID: PMC2280979.; ; ; 10: Burstein J, Jakobson T, Lindell KA, Nikiforow RE. The effect of phenformin; hydrochloride on serum cholesterol, triglycerides and body weight of nondiabetic ; hypercholesterolemic subjects. Ann Med Intern Fenn. 1968;57(1):15-21. PubMed; PMID: 5726760.
• PubChem Compound: 13266
• Last Modified: Nov 11 2021